Cas no 56106-89-9 (Methanone, [4-(dipentylamino)-3-nitrophenyl]phenyl-)

Methanone, [4-(dipentylamino)-3-nitrophenyl]phenyl- structure
56106-89-9 structure
Product Name:Methanone, [4-(dipentylamino)-3-nitrophenyl]phenyl-
CAS No:56106-89-9
MF:C23H30N2O3
MW:382.495906352997
CID:349781
PubChem ID:23342782
Update Time:2025-04-19

Methanone, [4-(dipentylamino)-3-nitrophenyl]phenyl- Chemical and Physical Properties

Names and Identifiers

    • [4-(dipentylamino)-3-nitrophenyl]-phenylmethanone
    • Methanone, [4-(dipentylamino)-3-nitrophenyl]phenyl-
    • [4-(Dipentylamino)-3-nitrophenyl](phenyl)methanone
    • 56106-89-9
    • DTXSID00633195
    • SCHEMBL11448348
    • Inchi: 1S/C23H30N2O3/c1-3-5-10-16-24(17-11-6-4-2)21-15-14-20(18-22(21)25(27)28)23(26)19-12-8-7-9-13-19/h7-9,12-15,18H,3-6,10-11,16-17H2,1-2H3
    • InChI Key: XYEISTUZMCPWDG-UHFFFAOYSA-N
    • SMILES: [O-][N+](C1C=C(C(C2C=CC=CC=2)=O)C=CC=1N(CCCCC)CCCCC)=O

Computed Properties

  • Exact Mass: 382.2258
  • Monoisotopic Mass: 382.22564282g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 28
  • Rotatable Bond Count: 11
  • Complexity: 461
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 6.8
  • Topological Polar Surface Area: 66.1Ų

Experimental Properties

  • PSA: 63.45
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